Cas no 872617-56-6 (1(3H)-Isobenzofuranone, 5-(1,3-dioxolan-2-ylmethyl)-)

• Product Name: 1(3H)-Isobenzofuranone, 5-(1,3-dioxolan-2-ylmethyl)-
• CAS No: 872617-56-6
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 1869871
• PubChem ID: 58586310
• Update Time: 2025-04-21

1(3H)-Isobenzofuranone, 5-(1,3-dioxolan-2-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 5-(1,3-dioxolan-2-ylmethyl)-
• 5-((1,3-dioxolan-2-yl)methyl)isobenzofuran-1(3H)-one
• 5-(1,3-dioxolan-2-ylmethyl)-2-benzofuran-1(3H)-one
• DA-01838
• 872617-56-6
• OWEOZKBRNNMRCC-UHFFFAOYSA-N
• 5-[1,3]dioxolan-2-ylmethyl-3H-isobenzofuran-1-one
• SCHEMBL2899951
• 5-(1,3-dioxolan-2-ylmethyl)-2-benzofuran-1 (3H)-one

• Inchi： 1S/C12H12O4/c13-12-10-2-1-8(5-9(10)7-16-12)6-11-14-3-4-15-11/h1-2,5,11H,3-4,6-7H2
• InChI Key： OWEOZKBRNNMRCC-UHFFFAOYSA-N
• SMILES： O1CCOC1CC1=CC=C2C(=O)OCC2=C1

Computed Properties

• Exact Mass: 220.07355886Da
• Monoisotopic Mass: 220.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.8Ų